Cas no 2377920-23-3 (2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone)

• Product Name: 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone
• CAS No: 2377920-23-3
• MF: C₁₂H₁₃BrN₂O₄
• MW: 329.146622419357
• CID: 5527203
• Update Time: 2025-06-10

2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone

• Inchi： 1S/C12H13BrN2O4/c13-10-7-9(15(17)18)3-4-11(10)19-8-12(16)14-5-1-2-6-14/h3-4,7H,1-2,5-6,8H2
• InChI Key： ADSOEDNWRYICTG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCC1)COC1=CC=C([N+]([O-])=O)C=C1Br

Additional information on 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone

Introduction to 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone (CAS No. 2377920-23-3)

The compound 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone, identified by the CAS registry number 2377920-23-3, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a bromine atom, a nitro group, and a pyrrolidine ring, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of such compounds in the development of novel pharmaceutical agents. The presence of the bromine atom and nitro group in the molecule suggests potential applications in drug design, particularly in targeting specific biological pathways. Researchers have explored the role of this compound in modulating enzyme activity, which could pave the way for innovative therapeutic interventions.

The synthesis of 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone involves a series of carefully designed reactions, including nucleophilic substitution and oxidation processes. These methods ensure the formation of the desired product with high purity and yield. The stability and reactivity of this compound under various conditions have been extensively studied, providing valuable insights into its potential uses.

In terms of biological activity, this compound has shown promising results in preliminary assays. Its ability to interact with specific receptors and enzymes makes it a candidate for further exploration in pharmacological studies. Recent advancements in computational chemistry have enabled researchers to predict its binding affinity with target proteins, enhancing its prospects as a lead compound for drug development.

The structural features of CAS No. 2377920-23-3 also make it a valuable tool in organic synthesis. Its functional groups provide opportunities for further modification, allowing chemists to explore a wide range of derivatives with diverse properties. This versatility underscores its importance in both basic and applied research.

As interest in this compound continues to grow, ongoing research is focused on optimizing its synthesis and exploring its applications in fields such as agrochemicals and materials science. The integration of green chemistry principles into its production processes is also being investigated to ensure sustainability and environmental compatibility.

In conclusion, 2-(2-Bromo-4-nitrophenoxy)-1-(pyrrolidin-1-yl)ethanone represents a significant advancement in organic chemistry, offering exciting possibilities for future innovations. Its unique structure, coupled with recent research findings, positions it as a key player in the development of new chemical entities with practical applications across multiple industries.